Dichloro-(R,R)-(N,N'-diethyl-2,4-pentanediamine)platinum(II)

• CAS No.: 151436-58-7
• Molecular Formula: C9H22Cl2N2Pt
• Molecular Weight: 424.273
• IUPAC Name: (2R,4R)-2-N,4-N-diethylpentane-2,4-diamine;platinum(2+);dichloride
• InChI: InChI=1S/C9H22N2.2ClH.Pt/c1-5-10-8(3)7-9(4)11-6-2;;;/h8-11H,5-7H2,1-4H3;2*1H;/q;;;+2/p-2/t8-,9-;;;/m1.../s1
• InChI Key: GRAOXLKMBXRSJW-YDVRIUSYSA-L
• SMILES: CCNC(C)CC(C)NCC.[Cl-].[Cl-].[Pt+2]
• Synonyms: dichloro(N,N-diethyl-2,4-pentanediamine)platinum(II)

Description

(R,R)-N,N’-diethyl-2,4-pentanediamine platinum dichloride is a platinum-based coordination compound. Platinum compounds have been extensively studied for their potential applications in various fields, including catalysis, medicine, and materials science. This particular compound is of interest due to its unique chiral properties and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (R,R)-N,N’-diethyl-2,4-pentanediamine platinum dichloride typically involves the coordination of (R,R)-N,N’-diethyl-2,4-pentanediamine with a platinum precursor, such as platinum(II) chloride. The reaction is usually carried out in an inert atmosphere to prevent oxidation. The reaction conditions often include the use of solvents like dichloromethane or ethanol and may require heating to facilitate the coordination process .

Industrial Production Methods

Industrial production methods for platinum-based compounds often involve large-scale synthesis using similar coordination chemistry principles. The process may include additional purification steps, such as recrystallization or chromatography, to ensure the high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

(R,R)-N,N’-diethyl-2,4-pentanediamine platinum dichloride can undergo various chemical reactions, including:

Oxidation: The platinum center can be oxidized to higher oxidation states.

Reduction: The compound can be reduced to form different platinum species.

Substitution: Ligand substitution reactions can occur, where the chloride ligands are replaced by other ligands.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and various ligands for substitution reactions. The reactions are typically carried out under controlled conditions, such as specific temperatures and inert atmospheres, to ensure the desired outcome .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield platinum(IV) species, while substitution reactions can produce a variety of platinum complexes with different ligands .

Scientific Research Applications

(R,R)-N,N’-diethyl-2,4-pentanediamine platinum dichloride has several scientific research applications:

Chemistry: It is used as a catalyst in various organic reactions, including hydrogenation and oxidation reactions.

Biology: The compound has shown potential as an antiproliferative agent against certain cancer cell lines, making it a candidate for further biological studies.

Medicine: Due to its antiproliferative properties, it is being investigated for its potential use in cancer therapy.

Industry: Platinum compounds are used in the production of various industrial materials, including catalysts for fuel cells and other chemical processes.

Mechanism of Action

The mechanism of action of (R,R)-N,N’-diethyl-2,4-pentanediamine platinum dichloride involves its interaction with biological molecules, such as DNA. The platinum center can form covalent bonds with nucleophilic sites on DNA, leading to the formation of DNA adducts. These adducts can interfere with DNA replication and transcription, ultimately leading to cell death. The compound’s chiral nature may also influence its interaction with biological targets, potentially enhancing its selectivity and efficacy .

Comparison with Similar Compounds

Similar Compounds

Cisplatin: A well-known platinum-based anticancer drug that forms DNA adducts and inhibits DNA replication.

Carboplatin: A platinum compound with a similar mechanism of action to cisplatin but with reduced toxicity.

Oxaliplatin: Another platinum-based anticancer drug that is effective against certain types of cancer resistant to cisplatin and carboplatin.

Uniqueness

(R,R)-N,N’-diethyl-2,4-pentanediamine platinum dichloride is unique due to its chiral nature, which may provide advantages in terms of selectivity and reduced side effects compared to non-chiral platinum compounds.